Cas no 16417-11-1 (2,4(1H,3H)-Pyrimidinedione,5-(methylsulfonyl)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,5-(methylsulfonyl)-
• CAS No: 16417-11-1
• MF: C₅H₆N₂O₄S
• MW: 190.177139759064
• CID: 213796
• PubChem ID: 244105
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,5-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,5-(methylsulfonyl)-
• 5-methylsulfonyl-1H-pyrimidine-2,4-dione
• 5-(methylsulfonyl)pyrimidine-2,4(1h,3h)-dione
• 5-methanesulfonyl-1H-pyrimidine-2,4-dione
• 5-methyl-sulfonyluracil
• 5-Methylsulfonyluracil
• 5-Methylsulfonyl-uracil
• 5-Methylsulphonyluracil
• AC1L6CZC
• AC1Q6CI6
• AR-1G5652
• CTK4D1742
• NSC54666
• SureCN6684769
• 16417-11-1
• NSC-54666
• SCHEMBL6684769
• 5-(Methanesulfonyl)pyrimidine-2,4(1H,3H)-dione
• DTXSID10288195

• Inchi： 1S/C5H6N2O4S/c1-12(10,11)3-2-6-5(9)7-4(3)8/h2H,1H3,(H2,6,7,8,9)
• InChI Key： FWWCDHWPUUOPCH-UHFFFAOYSA-N
• SMILES： S(C)(C1=CNC(NC1=O)=O)(=O)=O

Computed Properties

• Exact Mass: 190.00488
• Monoisotopic Mass: 190.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.64
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.591
• PSA: 92.34
• LogP: -0.45250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones